molecular formula C17H18O3 B6404631 2-Hydroxy-4-(4-t-butylphenyl)benzoic acid, 95% CAS No. 1261988-63-9

2-Hydroxy-4-(4-t-butylphenyl)benzoic acid, 95%

Cat. No. B6404631
CAS RN: 1261988-63-9
M. Wt: 270.32 g/mol
InChI Key: UVPMBPPZCGAHRV-UHFFFAOYSA-N
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Description

2-Hydroxy-4-(4-t-butylphenyl)benzoic acid (hereafter referred to as 2H4TBPA) is an organic compound with a molecular formula of C13H16O3. It is a white crystalline solid with a melting point of 147-148°C and a boiling point of 288-289°C. 2H4TBPA is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. Additionally, it is used in research laboratories to study its biochemical and physiological effects.

Scientific Research Applications

2H4TBPA has been used in a variety of scientific research applications, including the study of enzyme inhibition and the synthesis of pharmaceuticals. It has been used to study the inhibition of enzymes involved in the metabolism of drugs, as well as to study the synthesis of various organic compounds. Additionally, it has been used to study the biochemical and physiological effects of various drugs, as well as to study the mechanisms of drug action.

Mechanism of Action

2H4TBPA has been found to inhibit the enzyme cytochrome P450 2C19 (CYP2C19). This enzyme is involved in the metabolism of drugs, and 2H4TBPA has been found to inhibit its activity. This can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects. Additionally, 2H4TBPA has been found to inhibit the enzyme cytochrome P450 3A4 (CYP3A4). This enzyme is involved in the metabolism of drugs, and 2H4TBPA has been found to inhibit its activity. This can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects.
Biochemical and Physiological Effects
2H4TBPA has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme cytochrome P450 2C19 (CYP2C19), which can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects. Additionally, it has been found to inhibit the activity of the enzyme cytochrome P450 3A4 (CYP3A4), which can lead to an increase in the levels of certain drugs in the body, as well as an increase in their side effects. Furthermore, 2H4TBPA has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2H4TBPA has several advantages and limitations when used in laboratory experiments. One advantage of using 2H4TBPA is that it is relatively easy to synthesize and can be used in a variety of research applications. Additionally, it is relatively stable and has a wide range of biochemical and physiological effects. However, one limitation of using 2H4TBPA is that it can be toxic in large doses and can cause adverse effects in humans.

Future Directions

In the future, 2H4TBPA could be used to study the mechanisms of drug action and to develop new drugs. Additionally, it could be used to study the biochemical and physiological effects of various drugs, as well as to study the synthesis of various organic compounds. Furthermore, 2H4TBPA could be used to study the inhibition of enzymes involved in the metabolism of drugs. Finally, it could be used to develop new anti-inflammatory, anti-oxidant, and anti-cancer drugs.

Synthesis Methods

2H4TBPA is synthesized through a reaction involving 4-t-butylphenol and phthalic anhydride. The reaction is typically carried out at a temperature of 150°C in the presence of an acid catalyst such as sulfuric acid. The reaction produces a white crystalline solid that is then purified by recrystallization.

properties

IUPAC Name

4-(4-tert-butylphenyl)-2-hydroxybenzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18O3/c1-17(2,3)13-7-4-11(5-8-13)12-6-9-14(16(19)20)15(18)10-12/h4-10,18H,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UVPMBPPZCGAHRV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80690589
Record name 4'-tert-Butyl-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80690589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

270.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261988-63-9
Record name 4'-tert-Butyl-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80690589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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